Cas no 32467-66-6 (1-(3-chloro-4-(methylthio)phenyl)ethanone)

• Product Name: 1-(3-chloro-4-(methylthio)phenyl)ethanone
• CAS No: 32467-66-6
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 916963
• PubChem ID: 6432334
• Update Time: 2025-04-19

1-(3-chloro-4-(methylthio)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-(methylthio)phenyl)ethanone
• 1-(3-chloro-4-methylsulfanylphenyl)ethanone
• 3-cl-4-ch3s-c6h3-coch3
• 1-(3-chloro-4-(methylthio)phenyl)ethan-1-one
• SCHEMBL4131936
• AKOS012208459
• DTXSID80424083
• DB-328484
• 32467-66-6

• Inchi： 1S/C9H9ClOS/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3
• InChI Key： IYWCQEVVYVUWFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1SC

Computed Properties

• Exact Mass: 200.00637
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones